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Compound of Interest

Compound Name: 2-Phenyl-D5-ethyl isothiocyanate

Cat. No.: B12311603 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of specialized chemical compounds like 2-Phenyl-D5-ethyl isothiocyanate are

paramount for laboratory safety and environmental protection. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the responsible management of this compound.

Immediate Safety and Hazard Information
2-Phenyl-D5-ethyl isothiocyanate (CAS No. 912627-98-6) is a deuterated analog of

phenylethyl isothiocyanate and should be handled with care. Based on safety data for the

compound and its analogs, the primary hazards include:

Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Irritation: Causes skin and serious eye irritation.[1]

Sensitization: May cause an allergic skin reaction and allergy or asthma symptoms or

breathing difficulties if inhaled.[1][2]

Moisture Sensitivity: Isothiocyanates can be moisture-sensitive.[2]

Personal Protective Equipment (PPE): When handling 2-Phenyl-D5-ethyl isothiocyanate, the

following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile). Dispose of contaminated gloves

after use.

Body Protection: A lab coat and appropriate protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood. If inhalation risk is high, a NIOSH-approved respirator with an appropriate cartridge

should be used.

Quantitative Data Summary
While specific quantitative data for 2-Phenyl-D5-ethyl isothiocyanate is limited, the properties

of its non-deuterated analog, phenylethyl isothiocyanate, provide a useful reference.

Property Value (for Phenylethyl isothiocyanate)

Molecular Formula C₉H₉NS

Molecular Weight 163.24 g/mol

Boiling Point 139-140 °C at 11 mmHg

Density 1.094 g/mL at 25 °C

Refractive Index n20/D 1.5888

Step-by-Step Disposal Protocol
The disposal of 2-Phenyl-D5-ethyl isothiocyanate must be carried out in compliance with all

local, state, and federal regulations. Under no circumstances should this chemical be disposed

of down the drain.

Waste Collection and Storage
Segregation: All waste containing 2-Phenyl-D5-ethyl isothiocyanate, including

contaminated consumables (e.g., pipette tips, gloves), must be collected in a dedicated,

properly labeled hazardous waste container.
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Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "2-Phenyl-D5-ethyl isothiocyanate".

Storage: Store the sealed waste container in a designated, well-ventilated, and cool area,

away from incompatible materials such as strong oxidizing agents, acids, bases, and water.

Disposal Procedure
The recommended method of disposal is through a licensed professional waste disposal

service.

For laboratories equipped to handle chemical neutralization, the following experimental

protocol, based on the reactivity of isothiocyanates, can be considered to form a more stable

thiourea derivative before disposal. This procedure should only be performed by trained

personnel in a chemical fume hood.

Experimental Protocol for Neutralization
Objective: To convert 2-Phenyl-D5-ethyl isothiocyanate into a less reactive thiourea

derivative.

Materials:

2-Phenyl-D5-ethyl isothiocyanate waste

A primary amine (e.g., ethanolamine or butylamine)

A compatible solvent (e.g., isopropanol or ethanol)

Stirring apparatus (e.g., magnetic stirrer and stir bar)

Reaction vessel (e.g., round-bottom flask)

Labeled hazardous waste container for the neutralized mixture

Procedure:
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Preparation: In a chemical fume hood, prepare a solution of a primary amine in a suitable

solvent. A 10% molar excess of the amine is recommended to ensure a complete reaction.

Dilution of Waste: In a separate container, dilute the 2-Phenyl-D5-ethyl isothiocyanate
waste with the same solvent to control the reaction rate and dissipate heat.

Neutralization Reaction: Slowly add the diluted isothiocyanate solution to the stirring amine

solution. The reaction may be exothermic, so slow addition and external cooling (e.g., an ice

bath) may be necessary.

Reaction Monitoring: Allow the mixture to stir at room temperature for at least one hour to

ensure the reaction is complete.

Waste Collection: Transfer the resulting thiourea solution to a properly labeled hazardous

waste container.

Final Disposal: Arrange for the collection and disposal of the neutralized waste through your

institution's environmental health and safety (EHS) office or a licensed chemical waste

disposal company.

Important Note: Never use bleach (sodium hypochlorite) for the neutralization of

isothiocyanates, as this can produce toxic gases.

Spill Management
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area and restrict access.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Personal Protection: Wear the appropriate PPE as described above.

Containment: For liquid spills, absorb the material with an inert absorbent such as

vermiculite, dry sand, or earth. Do not use combustible materials like paper towels.

Collection: Carefully collect the absorbed material and any contaminated soil or surfaces into

a labeled hazardous waste container.
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Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to your institution's EHS department.

Disposal Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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